2-[6-ethoxy-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[6-ethoxy-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C26H23FN2O5S/c1-3-34-20-9-12-23-22(14-20)26(31)24(35(32,33)21-10-7-18(27)8-11-21)15-29(23)16-25(30)28-19-6-4-5-17(2)13-19/h4-15H,3,16H2,1-2H3,(H,28,30)
• InChI Key: ATINGLLARSOESE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC(=C4)C
• Molecular Formula: C26H23FN2O5S
• Molecular Weight: 494.5 g/mol

Description

2-[6-ethoxy-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C26H23FN2O5S and its molecular weight is 494.54. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

The structural aspects and properties of compounds related to 2-[6-ethoxy-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide have been studied, focusing on their crystal structure and fluorescence properties. These studies reveal insights into the formation of gels and crystalline solids under different conditions, indicating potential applications in material science and chemical engineering (Karmakar, Sarma, & Baruah, 2007).

Cytotoxic Activity

Research has been conducted on the cytotoxic activity of novel sulfonamide derivatives, including those related to the compound , against various cancer cell lines. These studies provide valuable information on the potential use of these compounds in cancer therapy (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Reem K. Arafa, 2015).

Metabolism and Toxicology

Investigations into the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes offer insights into the environmental and toxicological aspects of related compounds. Understanding these metabolic pathways is crucial for assessing the environmental impact and safety of these chemicals (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthetic Methodologies and Biological Evaluation

Studies on the synthesis of bioactive molecules, including fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole, explore innovative synthetic routes and evaluate their biological and pharmacological activities. These investigations highlight the compound's versatility in drug discovery and development (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).